Cas no 2137930-89-1 (1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl]-)

1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl]- is a triazole-based compound featuring a hydroxymethyl and carbamoyloxy functional group. Its structure combines the reactivity of the triazole ring with the versatility of hydroxyl and carbamoyl moieties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of the carbamoyloxy group enhances its potential as a precursor for prodrug design or polymer modification. Its polar functional groups improve solubility in aqueous and organic solvents, facilitating its use in cross-coupling reactions or bioconjugation. This compound is particularly useful in medicinal chemistry for developing targeted therapeutics due to its ability to form stable linkages with biomolecules.
1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl]- structure
2137930-89-1 structure
Product Name:1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl]-
CAS No:2137930-89-1
MF:C9H16N4O3
MW:228.248341560364
CID:5299438
Update Time:2025-06-11

1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl]-
    • Inchi: 1S/C9H16N4O3/c10-9(15)16-7-8-6-13(12-11-8)4-2-1-3-5-14/h6,14H,1-5,7H2,(H2,10,15)
    • InChI Key: FMEFHMNNQNIAJY-UHFFFAOYSA-N
    • SMILES: N1(CCCCCO)C=C(COC(N)=O)N=N1

1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-764647-0.05g
[1-(5-hydroxypentyl)-1H-1,2,3-triazol-4-yl]methyl carbamate
2137930-89-1 95.0%
0.05g
$660.0 2025-02-24
Enamine
EN300-764647-0.1g
[1-(5-hydroxypentyl)-1H-1,2,3-triazol-4-yl]methyl carbamate
2137930-89-1 95.0%
0.1g
$691.0 2025-02-24
Enamine
EN300-764647-0.25g
[1-(5-hydroxypentyl)-1H-1,2,3-triazol-4-yl]methyl carbamate
2137930-89-1 95.0%
0.25g
$723.0 2025-02-24
Enamine
EN300-764647-0.5g
[1-(5-hydroxypentyl)-1H-1,2,3-triazol-4-yl]methyl carbamate
2137930-89-1 95.0%
0.5g
$754.0 2025-02-24
Enamine
EN300-764647-1.0g
[1-(5-hydroxypentyl)-1H-1,2,3-triazol-4-yl]methyl carbamate
2137930-89-1 95.0%
1.0g
$785.0 2025-02-24
Enamine
EN300-764647-2.5g
[1-(5-hydroxypentyl)-1H-1,2,3-triazol-4-yl]methyl carbamate
2137930-89-1 95.0%
2.5g
$1539.0 2025-02-24
Enamine
EN300-764647-5.0g
[1-(5-hydroxypentyl)-1H-1,2,3-triazol-4-yl]methyl carbamate
2137930-89-1 95.0%
5.0g
$2277.0 2025-02-24
Enamine
EN300-764647-10.0g
[1-(5-hydroxypentyl)-1H-1,2,3-triazol-4-yl]methyl carbamate
2137930-89-1 95.0%
10.0g
$3376.0 2025-02-24

Additional information on 1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl]-

Introduction to 1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl] and Its Significance in Modern Chemical Research

The compound with the CAS no. 2137930-89-1, identified as 1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl], represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound belongs to the triazole class of molecules, which has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development. The structural motif of triazole is characterized by a three-membered aromatic ring containing two nitrogen atoms, making it a privileged scaffold for designing bioactive molecules with diverse pharmacological properties.

In the realm of chemical synthesis, the presence of both an alcohol functional group and an [[(aminocarbonyl)oxy]methyl] moiety in this compound suggests potential utility as an intermediate in the synthesis of more complex molecules. The alcohol group provides a site for further functionalization via oxidation, reduction, or esterification reactions, while the [[(aminocarbonyl)oxy]methyl] group can serve as a protecting group or a reactive handle for subsequent chemical transformations. Such structural features make this compound a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in the field of heterocyclic chemistry have highlighted the importance of triazole derivatives in addressing various biological targets. For instance, triazole compounds have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The unique electronic and steric properties of the triazole ring allow it to interact effectively with biological targets such as enzymes and receptors, leading to potent pharmacological effects. The compound in question, 1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl], may be explored for its potential as a lead molecule or a key intermediate in the synthesis of drugs targeting these diseases.

The pharmaceutical industry has increasingly recognized the value of computational methods and high-throughput screening in identifying promising drug candidates. Computational modeling techniques have been instrumental in predicting the binding affinity and pharmacokinetic properties of small molecules like this one. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can gain insights into how this compound might interact with biological targets at the molecular level. Such computational studies can accelerate the drug discovery process by prioritizing compounds with high potential for success.

Moreover, green chemistry principles have become increasingly important in modern drug development. The synthesis of 1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl] should ideally be conducted using environmentally friendly methodologies that minimize waste and hazardous byproducts. Catalytic processes and solvent-free reactions are examples of sustainable approaches that can be employed to enhance the efficiency and ecological footprint of chemical synthesis. By integrating green chemistry practices into drug development pipelines, researchers can contribute to a more sustainable future while maintaining high standards of efficacy and safety.

The role of academic research in advancing our understanding of this compound cannot be overstated. Universities and research institutions around the world are actively investigating novel heterocyclic compounds like this one to uncover new therapeutic possibilities. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical applications that benefit patients worldwide. The insights gained from studying compounds such as 1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl] contribute to a broader knowledge base that can drive innovation across multiple disciplines.

As we look toward future directions in chemical research, it is clear that compounds like this one will continue to play a pivotal role in discovering new treatments for human diseases. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery processes promises to further accelerate the identification and optimization of bioactive molecules. AI-driven platforms can analyze vast datasets to identify patterns and relationships that might not be apparent through traditional experimental approaches.

In conclusion,1H-1,2,3-Triazole-1-pentanol, 4-[[(aminocarbonyl)oxy]methyl], with its CAS no. 2137930-89-1, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with significant clinical implications. As our understanding of chemical biology continues to evolve, this compound stands as a testament to the power of interdisciplinary collaboration and innovative research methodologies in advancing human health.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd